Cas no 2185590-96-7 (N-({[3,3'-bipyridine]-5-yl}methyl)-4-ethoxy-3-fluorobenzene-1-sulfonamide)

• Product Name: N-({[3,3'-bipyridine]-5-yl}methyl)-4-ethoxy-3-fluorobenzene-1-sulfonamide
• CAS No: 2185590-96-7
• MF: C₁₉H₁₈FN₃O₃S
• MW: 387.427926540375
• CID: 5337831
• Update Time: 2025-10-30

N-({[3,3'-bipyridine]-5-yl}methyl)-4-ethoxy-3-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-([3,3'-bipyridin]-5-ylmethyl)-4-ethoxy-3-fluorobenzenesulfonamide
• 4-ethoxy-3-fluoro-N-[(5-pyridin-3-ylpyridin-3-yl)methyl]benzenesulfonamide
• N-({[3,3'-bipyridine]-5-yl}methyl)-4-ethoxy-3-fluorobenzene-1-sulfonamide

• Inchi： 1S/C19H18FN3O3S/c1-2-26-19-6-5-17(9-18(19)20)27(24,25)23-11-14-8-16(13-22-10-14)15-4-3-7-21-12-15/h3-10,12-13,23H,2,11H2,1H3
• InChI Key： LMRDUYATVBUXQN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OCC)(NCC1C=NC=C(C2C=NC=CC=2)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 557
• XLogP3: 2.3
• Topological Polar Surface Area: 89.6

Additional information on N-({[3,3'-bipyridine]-5-yl}methyl)-4-ethoxy-3-fluorobenzene-1-sulfonamide

Professional Introduction to N-({[3,3'-bipyridine]-5-yl}methyl)-4-ethoxy-3-fluorobenzene-1-sulfonamide (CAS No. 2185590-96-7)

N-({[3,3'-bipyridine]-5-yl}methyl)-4-ethoxy-3-fluorobenzene-1-sulfonamide] is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2185590-96-7, represents a novel molecular entity with potential applications in the development of therapeutic agents. The structure of this molecule incorporates key functional groups that make it a promising candidate for further investigation, particularly in the context of targeting specific biological pathways and modulating cellular processes.

The core structure of N-({[3,3'-bipyridine]-5-yl}methyl)-4-ethoxy-3-fluorobenzene-1-sulfonamide] consists of a bipyridine moiety linked to a sulfonamide group, which is further connected to a benzene ring substituted with an ethoxy and a fluorine atom. The bipyridine moiety is particularly noteworthy as it is known for its ability to form stable complexes with various metal ions, a property that has been exploited in numerous pharmacological applications. This characteristic makes the compound a potential candidate for developing metal-based drug conjugates or metallopharmaceuticals.

In recent years, there has been a growing interest in the development of molecules that can interact with metal ions in biological systems. Metal ions such as Zn²⁺, Cu²⁺, and Fe²⁺ play crucial roles in various biological processes, including enzyme catalysis, signal transduction, and DNA replication. By designing molecules that can selectively bind to these metal ions, researchers aim to develop new therapeutic strategies for treating diseases associated with metal ion dysregulation. The bipyridine-based scaffold in N-({[3,3'-bipyridine]-5-yl}methyl)-4-ethoxy-3-fluorobenzene-1-sulfonamide] offers a versatile platform for such interactions.

The sulfonamide group is another critical feature of this compound. Sulfonamides are well-known for their broad spectrum of biological activities and have been widely used in the development of antibiotics, anti-inflammatory drugs, and anticancer agents. The presence of the sulfonamide moiety in N-({[3,3'-bipyridine]-5-yl}methyl)-4-ethoxy-3-fluorobenzene-1-sulfonamide] suggests that it may exhibit similar pharmacological properties. Additionally, the fluorine substituent on the benzene ring can influence the electronic properties of the molecule, potentially enhancing its binding affinity to biological targets.

The combination of these structural elements—bipyridine, sulfonamide, and fluorinated benzene ring—makes N-({[3,3'-bipyridine]-5-yl}methyl)-4-ethoxy-3-fluorobenzene-1-sulfonamide] a multifaceted compound with diverse potential applications. For instance, it could be used as a precursor in the synthesis of more complex drug candidates or as an intermediate in the development of novel metallopharmaceuticals. The unique structural features of this compound also make it an attractive system for studying molecular recognition processes and understanding how structural modifications can influence biological activity.

In recent studies, researchers have been exploring the use of bipyridine-based compounds in the treatment of neurological disorders. Bipyridines have shown promise as ligands for neuroreceptor targets, particularly those involved in dopamine and serotonin signaling pathways. The ability of N-({[3,3'-bipyridine]-5-yl}methyl)-4-ethoxy-3-fluorobenzene-1-sulfonamide] to interact with metal ions and its sulfonamide functionality suggest that it may have similar applications in neurological research. Further investigation into its interaction with neuroreceptor targets could uncover new therapeutic possibilities for conditions such as depression, anxiety disorders, and neurodegenerative diseases.

The benzene ring substituents—ethoxy and fluorine—also contribute to the unique chemical properties of this compound. The ethoxy group introduces a hydroxyl-containing side chain that can participate in hydrogen bonding interactions with biological targets. This feature could enhance the compound's binding affinity to proteins and enzymes involved in disease pathways. On the other hand, the fluorine atom introduces electron-withdrawing effects that can modulate the electronic properties of the molecule. These effects can influence both the reactivity and binding characteristics of N-( {[3,